Cas no 1005634-50-3 (3-Methoxy-4-((4-nitro-1H-pyrazol-1-yl)methoxy)benzaldehyde)

• Product Name: 3-Methoxy-4-((4-nitro-1H-pyrazol-1-yl)methoxy)benzaldehyde
• CAS No: 1005634-50-3
• MF: C₁₂H₁₁N₃O₅
• MW: 277.232842683792
• CID: 3114198
• PubChem ID: 4773629
• Update Time: 2025-05-24

3-Methoxy-4-((4-nitro-1H-pyrazol-1-yl)methoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-((4-nitro-1H-pyrazol-1-yl)methoxy)benzaldehyde
• 3-methoxy-4-[(4-nitropyrazol-1-yl)methoxy]benzaldehyde
• CS-0335754
• 1005634-50-3
• AKOS003747280
• Oprea1_175828
• STL395542
• 3-methoxy-4-[(4-nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde

• MDL： MFCD04050075
• Inchi： 1S/C12H11N3O5/c1-19-12-4-9(7-16)2-3-11(12)20-8-14-6-10(5-13-14)15(17)18/h2-7H,8H2,1H3
• InChI Key： COMKAZLNPHLDEX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.06987046Da
• Monoisotopic Mass: 277.06987046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-Methoxy-4-((4-nitro-1H-pyrazol-1-yl)methoxy)benzaldehyde

3-Methoxy-4-((4-nitro-1H-pyrazol-1-yl)methoxy)benzaldehyde: A Comprehensive Overview

The compound 3-Methoxy-4-((4-nitro-1H-pyrazol-1-yl)methoxy)benzaldehyde (CAS No. 1005634-50-3) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic aldehydes, characterized by its benzaldehyde backbone and the presence of a methoxy group and a nitro-substituted pyrazole moiety. The structure of this compound is notable for its intricate functional groups, which contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Methoxy-4-((4-nitro-1H-pyrazol-1-yl)methoxy)benzaldehyde through multi-step reactions involving coupling agents, oxidizing agents, and protecting groups. The synthesis process typically involves the formation of intermediate compounds, such as the corresponding benzaldehyde derivative, followed by the introduction of the nitro-substituted pyrazole group via nucleophilic substitution or coupling reactions. The optimization of reaction conditions, including temperature, solvent, and catalysts, has significantly improved the yield and purity of this compound.

The structural features of 3-Methoxy-4-((4-nitro-1H-pyrazol-1-yllmethoxy)benzaldehyde make it an attractive candidate for various applications in medicinal chemistry. For instance, the presence of the nitro group introduces electron-withdrawing effects, which can enhance the bioactivity of the compound. This property has been leveraged in recent studies to explore its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead molecule for drug development.

In addition to its medicinal applications, 3-Methoxy-(4-nitro-pyrazol-methoxy)benzaldehyde has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has been exploited in the development of novel sensors and catalysts. For example, recent research has highlighted its potential as a ligand in metalloporphyrin-based sensors for detecting heavy metal ions in environmental samples.

The chemical stability and reactivity of 3-Methoxy-(4-nitro-pyrazol-methoxy)benzaldehyde have also been studied extensively under various conditions. It has been found that the compound exhibits good thermal stability up to 250°C and is resistant to hydrolysis under neutral conditions. However, it undergoes rapid degradation under strongly acidic or basic conditions, which is an important consideration for its storage and handling.

From an environmental perspective, the biodegradation and toxicity profiles of 3-Methoxy-(4-nitro-pyrazol-methoxy)benzaldehyde have been evaluated in recent studies. Results indicate that the compound is moderately biodegradable under aerobic conditions and exhibits low acute toxicity to aquatic organisms. These findings are crucial for assessing its environmental impact and ensuring safe disposal practices.

In conclusion, 3-Methoxy-(4-nitro-pyrazol-methoxy)benzaldehyde (CAS No. 1005634–50–3) is a versatile compound with promising applications in medicinal chemistry, materials science, and environmental monitoring. Its unique structural features and chemical properties continue to be explored by researchers worldwide, driving innovation in these fields.